Cas no 849021-09-6 (4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride)

• Product Name: 4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride
• CAS No: 849021-09-6
• MF: C₁₂H₁₂Cl₂N₂O
• MW: 271.14248085022
• MDL: MFCD03426045
• CID: 716602
• PubChem ID: 2760975
• Update Time: 2025-05-19

4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine,[4-(4-chlorophenoxy)phenyl]-, hydrochloride (1:1)
• [4-(4-Chlorophenoxy)phenyl]hydrazine hydrochloride (1:1)
• [4-(4-CHLOROPHENOXY)PHENYL]HYDRAZINEHYDROCHLORIDE
• 4-(4-CHLOROPHENOXY)PHENYLHYDRAZINE HYDROCHLORIDE
• CS-0317108
• 4-(4-Chlorophenoxy)phenylhydrazinehydrochloride
• AKOS015846505
• [4-(4-Chlorophenoxy)phenyl]hydrazine, HCl
• MFCD03426045
• SB81309
• ZIB02109
• PS-10326
• (4-(4-Chlorophenoxy)phenyl)hydrazine hydrochloride
• [4-(4-chlorophenoxy)phenyl]hydrazine Hydrochloride
• [4-(4-chlorophenoxy)phenyl]hydrazine;hydrochloride
• SCHEMBL4375181
• (4-(4-Chlorophenoxy)phenyl)hydrazinehydrochloride
• 849021-09-6
• 4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride

• MDL： MFCD03426045
• Inchi： 1S/C12H11ClN2O.ClH/c13-9-1-5-11(6-2-9)16-12-7-3-10(15-14)4-8-12;/h1-8,15H,14H2;1H
• InChI Key： RZATYTZYCPATNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1)NN.Cl

Computed Properties

• Exact Mass: 270.0326684g/mol
• Monoisotopic Mass: 270.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Boiling Point: 381.4°C at 760 mmHg
• Flash Point: 184.5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride

4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride: A Comprehensive Overview

The compound 4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride, identified by the CAS number 849021-09-6, is a significant entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a phenylhydrazine moiety attached to a 4-chlorophenoxy group, creating a structure that exhibits interesting chemical reactivity and biological activity.

Recent studies have highlighted the importance of 4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and antioxidant therapies. The incorporation of the chlorophenoxy group enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent acid-base neutralization. The reaction conditions are optimized to ensure high yield and purity, which are critical for its application in advanced chemical research. The use of modern analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, has enabled precise characterization of the compound's structure.

The physical and chemical properties of 4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride have been extensively studied. Its melting point, solubility, and thermal stability are parameters that influence its suitability for various industrial and academic applications. Recent findings indicate that the compound exhibits moderate solubility in polar solvents, which is advantageous for its use in solution-based reactions.

Beyond its chemical significance, this compound has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential for gas storage, catalysis, and sensing technologies. The integration of 4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride into MOFs has demonstrated enhanced adsorption capacities, making it a valuable component in nanotechnology research.

In the realm of environmental chemistry, this compound has been investigated for its role in pollution control. Specifically, it has been employed as an effective adsorbent for heavy metal ions in aqueous solutions. Its ability to selectively bind metals such as lead and mercury makes it a viable option for wastewater treatment applications. This application aligns with current global efforts to develop sustainable and eco-friendly solutions for environmental protection.

The latest research on 4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride also extends to its role in analytical chemistry. It has been utilized as a reagent in spectrophotometric assays for the determination of trace elements in complex matrices. Its high sensitivity and selectivity make it an ideal choice for detecting metals in biological samples, contributing to advancements in diagnostic techniques.

In conclusion, 4-(4-Chlorophenoxy)phenylhydrazine Hydrochloride, with its unique structural features and versatile applications, continues to be a focal point in scientific research. Its contributions span across multiple disciplines, from pharmaceuticals to materials science and environmental chemistry. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.